Cas no 1024213-49-7 ((4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine)
(4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,6-tetrafluoro-N-(4-phenoxyphenyl)-4-(trifluoromethyl)aniline
- (4-PHENOXYPHENYL)(2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYL)AMINE
- (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine
-
- MDL: MFCD00246033
- Inchi: 1S/C19H10F7NO/c20-14-13(19(24,25)26)15(21)17(23)18(16(14)22)27-10-6-8-12(9-7-10)28-11-4-2-1-3-5-11/h1-9,27H
- InChI Key: FVCAQCKXQKTZNO-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(F)(F)F)C(=C(C=1NC1C=CC(=CC=1)OC1C=CC=CC=1)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 475
- XLogP3: 6.3
- Topological Polar Surface Area: 21.3
(4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162337-1 g |
(4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine |
1024213-49-7 | 1g |
€211.30 | 2022-06-11 | ||
| abcr | AB162337-5 g |
(4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine |
1024213-49-7 | 5g |
€377.50 | 2022-06-11 | ||
| abcr | AB162337-10 g |
(4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine |
1024213-49-7 | 10g |
€482.50 | 2022-06-11 | ||
| Key Organics Ltd | MS-9070-1MG |
2,3,5,6-tetrafluoro-N-(4-phenoxyphenyl)-4-(trifluoromethyl)aniline |
1024213-49-7 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-9070-5MG |
2,3,5,6-tetrafluoro-N-(4-phenoxyphenyl)-4-(trifluoromethyl)aniline |
1024213-49-7 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-9070-10MG |
2,3,5,6-tetrafluoro-N-(4-phenoxyphenyl)-4-(trifluoromethyl)aniline |
1024213-49-7 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-9070-20MG |
2,3,5,6-tetrafluoro-N-(4-phenoxyphenyl)-4-(trifluoromethyl)aniline |
1024213-49-7 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-9070-50MG |
2,3,5,6-tetrafluoro-N-(4-phenoxyphenyl)-4-(trifluoromethyl)aniline |
1024213-49-7 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | MS-9070-100MG |
2,3,5,6-tetrafluoro-N-(4-phenoxyphenyl)-4-(trifluoromethyl)aniline |
1024213-49-7 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| abcr | AB162337-1g |
(4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine; . |
1024213-49-7 | 1g |
€211.30 | 2023-09-16 |
(4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine
Introduction to (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine and Its Significance in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, the compound with the CAS number 1024213-49-7 and the product name (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine has garnered significant attention due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its synthesis, and its relevance in contemporary research.
The molecular structure of (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine is characterized by a complex arrangement of aromatic rings and fluorinated substituents. The presence of both phenoxy and tetrafluoro-4-(trifluoromethyl)phenyl groups contributes to its distinct chemical behavior. These groups not only influence the compound's solubility and stability but also enhance its interactions with biological targets.
In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atoms in (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine contribute to these properties by increasing the compound's lipophilicity and reducing its susceptibility to enzymatic degradation. This makes it a valuable candidate for drug development.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems and purification techniques ensures high yields and purity. Researchers have been exploring novel synthetic pathways to optimize the production process, making it more efficient and environmentally friendly.
One of the most compelling aspects of (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine is its potential application in the development of novel therapeutic agents. Its unique structure suggests that it may interact with specific biological targets in ways that other compounds do not. This has led to investigations into its role in treating various diseases, including neurological disorders and inflammatory conditions.
Recent studies have highlighted the compound's potential as an intermediate in the synthesis of more complex molecules. By serving as a building block for larger structures, it enables researchers to design drugs with tailored properties. This approach has been particularly useful in developing targeted therapies that can selectively interact with disease-causing proteins.
The impact of fluorinated compounds on pharmaceuticals cannot be overstated. Their ability to modulate biological processes while maintaining structural stability has made them indispensable in drug discovery. The research on (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine is a testament to this trend, showcasing how innovative molecular design can lead to breakthroughs in medicine.
As our understanding of chemical interactions continues to evolve, so does our ability to harness these compounds for therapeutic purposes. The study of (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine exemplifies this progress, demonstrating how a single molecule can inspire a wide range of scientific investigations.
In conclusion, the compound with CAS number 1024213-49-7, known as (4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine, represents a significant advancement in chemical research. Its unique structure and properties make it a valuable tool for developing new drugs and therapies. As research continues to uncover its potential applications,this compound is poised to play a crucial role in shaping the future of pharmaceuticals.
1024213-49-7 ((4-Phenoxyphenyl)(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)amine) Related Products
- 349-55-3(3-Methoxy-5-(trifluoromethyl)aniline)
- 1868-53-7(Dibromofluoromethane)
- 114973-22-7(4-AMINO-2,5-DIFLUOROBENZOTRIFLUORIDE)
- 651-83-2(2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline)
- 69411-68-3(3-fluoro-4-(trifluoromethyl)aniline)
- 127271-65-2(2-Fluoro-5-methoxybenzotrifluoride)
- 61721-07-1(4-Fluoro-3-(trifluoromethyl)phenol)
- 123973-25-1(2-Fluoro-3-(trifluoromethyl)aniline)
- 69409-98-9(2-Fluoro-4-(trifluoromethyl)aniline)
- 349-65-5(2-Methoxy-5-(trifluoromethyl)aniline)